Cas no 36701-88-9 (3-Pyridinecarboxylicacid, 2-phenoxy-, methyl ester)

• Product Name: 3-Pyridinecarboxylicacid, 2-phenoxy-, methyl ester
• CAS No: 36701-88-9
• MF: C₁₃H₁₁NO₃
• MW: 229.231343507767
• CID: 306277
• PubChem ID: 215890
• Update Time: 2025-04-19

3-Pyridinecarboxylicacid, 2-phenoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylicacid, 2-phenoxy-, methyl ester
• METHYL 2-PHENOXYNICOTINATE
• methyl 2-phenoxypyridine-3-carboxylate
• 2-Phenoxy nicotinate de methyle [French]
• Methyl 2-phenoxy-3-pyridinecarboxylate
• SCHEMBL20818012
• MFCD00100674
• 36701-88-9
• METHYL2-PHENOXYNICOTINATE
• SDCCGMLS-0065874.P001
• MLS000851084
• 2-Phenoxy nicotinate de methyle
• CHEMBL1301950
• Z49494574
• SB55203
• CS-0207408
• HMS547I19
• Maybridge1_002131
• AKOS027326951
• NCGC00246658-01
• DTXSID90190161
• SMR000457327
• HMS2776J10
• 3-Pyridinecarboxylic acid, 2-phenoxy-, methyl ester
• FT-0628472

• Inchi： 1S/C13H11NO3/c1-16-13(15)11-8-5-9-14-12(11)17-10-6-3-2-4-7-10/h2-9H,1H3
• InChI Key： CYBVAKNBOUITGD-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1C(C(=O)OC)=CC=CN=1

Computed Properties

• Exact Mass: 229.07400
• Monoisotopic Mass: 229.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 48.4Ų

Experimental Properties

• Density: 1.199
• Boiling Point: 329°Cat760mmHg
• Flash Point: 152.8°C
• Refractive Index: 1.568
• PSA: 48.42000
• LogP: 2.66050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers